Cas no 57441-90-4 (Nivimedone sodium)

• Product Name: Nivimedone sodium
• CAS No: 57441-90-4
• MF: C₁₁H₈NNaO₄
• MW: 241.175293922424
• CID: 878086
• Update Time: 2023-08-02

Nivimedone sodium Chemical and Physical Properties

Names and Identifiers

• Nivimedone
• NIVIMEDONE SODIUM
• 50HX07BAJU
• Q27260789
• Nivimedone sodium

• Inchi： 1S/C11H8NO4.Na/c1-5-3-7-8(4-6(5)2)11(14)9(10(7)13)12(15)16;/h3-4H,1-2H3;/q-1;+1
• InChI Key： KGLVEXSGYXXSOJ-UHFFFAOYSA-N
• SMILES： [Na+].O=C1/C(/C(C2=CC(C)=C(C)C=C21)=O)=[N+](\[O-])/[O-]

Computed Properties

• Exact Mass: 219.053158
• Monoisotopic Mass: 219.053158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80

Experimental Properties

• Density: 1.37
• Boiling Point: 445.5°Cat760mmHg
• Flash Point: 234.2°C